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Get Quote

Executive Summary
N-(1-phenylethyl)cyclohexanecarboxamide (CAS: 61765-19-3) is a secondary carboxamide

structurally characterized by a cyclohexane ring coupled to a chiral 1-phenylethylamine moiety.

[1] Within pharmaceutical research, it serves two primary functions: as a chiral resolution

auxiliary for studying stereochemical interactions and as a structural intermediate in the

synthesis of biologically active compounds, including potential TRP channel modulators and

Acetyl-CoA carboxylase (ACC) inhibitors.[1]

This guide provides a comprehensive analysis of its physicochemical properties, synthesis

protocols, and structural applications, grounded in cheminformatics and synthetic organic

chemistry.[1]

Chemical Identity & Data Structure[1][2][3][4][5][6]
[7][8][9]
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The compound exists as a stable amide, often synthesized from cyclohexanecarbonyl chloride

and 1-phenylethylamine.[1] Its structure combines a lipophilic cyclohexane ring with an

aromatic system, linked by a polar amide bond, imparting specific solubility and binding

characteristics.[1]

Identification Matrix
Parameter Data Specification

Chemical Name N-(1-phenylethyl)cyclohexanecarboxamide

CAS Registry Number 61765-19-3

Molecular Formula C₁₅H₂₁NO

Molecular Weight 231.34 g/mol

SMILES (Isomeric) CC(C1=CC=CC=C1)NC(=O)C2CCCCC2

InChIKey
RZVKVRLJOKRXDO-UHFFFAOYSA-N

(Racemic)

Stereochemistry

Contains 1 Chiral Center (C-alpha to Nitrogen).

[1][2][3] Exists as (R), (S), or racemic forms.[1]

[4][5]

Physicochemical Profile & Drug-Likeness[1]
Understanding the physicochemical behavior of N-(1-phenylethyl)cyclohexanecarboxamide
is critical for its application in medicinal chemistry, particularly regarding membrane

permeability and solubility.[1]

Calculated Properties (In Silico)
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Property Value
Significance in Drug
Design

LogP (Octanol/Water) ~3.5

Indicates high lipophilicity;

likely permeable to cell

membranes but requires

organic solvents for synthesis.

[1]

TPSA (Topological Polar

Surface Area)
~29.1 Å²

Low TPSA suggests excellent

blood-brain barrier (BBB)

penetration potential.[1]

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

interactions.[1]

H-Bond Acceptors 1 (Amide CO)
Facilitates dipole interactions.

[1]

Rotatable Bonds 3

Moderate flexibility allows for

induced fit in protein binding

pockets.[1]

Physical State Solid (White Powder)

Typical melting point range:

100–120°C (estimated based

on structural analogs).[1]

Synthesis & Manufacturing Protocol
The synthesis of N-(1-phenylethyl)cyclohexanecarboxamide typically follows a Schotten-

Baumann reaction or a standard nucleophilic acyl substitution under anhydrous conditions.[1]

The following protocol ensures high yield and purity.

Reaction Mechanism
The lone pair on the nitrogen of 1-phenylethylamine attacks the electrophilic carbonyl carbon of

cyclohexanecarbonyl chloride.[1] The base (Triethylamine) neutralizes the generated HCl,

driving the equilibrium forward.[1]
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Figure 1: Nucleophilic acyl substitution pathway for amide bond formation.

Experimental Protocol (Standardized)
Reagents:

Cyclohexanecarbonyl chloride (1.0 eq)[1]

1-Phenylethylamine (1.0 eq)[1]

Triethylamine (TEA) (1.2 eq) or Diisopropylethylamine (DIPEA)[1]

Dichloromethane (DCM) (Solvent, anhydrous)[1]

Procedure:

Preparation: Dissolve 1-phenylethylamine (10 mmol) and TEA (12 mmol) in anhydrous

DCM (20 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]

Addition: Dropwise add cyclohexanecarbonyl chloride (10 mmol) dissolved in DCM (5 mL)

over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

by TLC (Hexane:Ethyl Acetate 4:1).[1]

Work-up: Quench with water. Wash the organic layer with 1N HCl (to remove unreacted

amine), saturated NaHCO₃ (to remove acid), and brine.[1]

Purification: Dry over MgSO₄, filter, and concentrate in vacuo. Recrystallize from

Ethanol/Hexane or purify via silica gel chromatography.[1]
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Structural Analysis & Stereochemistry
The defining feature of this molecule is the chiral center at the alpha-position of the ethyl group.

[1] This stereocenter influences the compound's spatial arrangement and its interaction with

chiral biological targets (e.g., enzymes, receptors).[1]

Stereochemical Configuration[1]
(R)-Isomer: Derived from (R)-(+)-1-Phenylethylamine.[1]

(S)-Isomer: Derived from (S)-(-)-1-Phenylethylamine.[1]

This chirality is often exploited in chiral resolution.[1] The compound can serve as a model to

study the chromatographic separation of amides or as a standard in developing chiral HPLC

methods.[1]

Substituents

Chiral Carbon (C-alpha)

Phenyl Group
(Aromatic Interaction)

Methyl Group
(Steric Bulk)

Amide Nitrogen
(H-Bond Donor) Hydrogen

Click to download full resolution via product page

Figure 2: Substituent arrangement around the chiral center, determining R/S configuration.[1]

Applications & Biological Context[1][7][8][10][11]
Chiral Auxiliary & Resolution
Because 1-phenylethylamine is a commercially available, enantiopure starting material, its

amide derivatives (like N-(1-phenylethyl)cyclohexanecarboxamide) are frequently used to:

Resolve Acids: Reacting racemic cyclohexanecarboxylic acid derivatives with pure (R)-amine

allows separation of diastereomers.[1]
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Determine Purity: Used as a reference standard in GC/HPLC to determine the enantiomeric

excess (ee) of reaction mixtures involving similar amides.[1]

Structural Analog in Cooling Agent Research
This compound is structurally homologous to WS-3 (N-Ethyl-p-menthane-3-carboxamide), a

potent TRPM8 agonist (cooling agent).[1]

Similarity: Both possess a cyclohexyl-like core (cyclohexane vs. menthane) and a

carboxamide linker.[1]

Difference: The N-substituent here is bulky (1-phenylethyl) compared to the ethyl group in

WS-3.[1]

Significance: It is often screened in Structure-Activity Relationship (SAR) studies to

determine the steric limits of the TRPM8 binding pocket.[1] The bulky phenyl group typically

reduces cooling potency but increases lipophilicity.[1]

Pharmaceutical Intermediate
Patent literature identifies this structural motif in the synthesis of Acetyl-CoA Carboxylase

(ACC) inhibitors [1].[1] The amide bond provides a stable scaffold, while the cyclohexane and

phenyl rings offer hydrophobic anchor points for enzyme active sites.[1]

Safety & Handling (GHS Classification)
While specific toxicological data for this specific CAS is limited, based on the functional group

profile (secondary amide) and precursor properties, the following precautions are standard:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Handling: Use standard PPE (Gloves, Goggles, Lab Coat).[1] Handle in a fume hood to

avoid inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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